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Compound of Interest

2,2',3,3-Tetrahydro-5,5"-
bithieno[3,4-b][1,4]dioxine

Cat. No.: B065140

Compound Name:

An In-Depth Technical Guide to the Chemical Structure and Nomenclature of 3,4-
Propylenedioxythiophene (ProDOT)

This technical guide provides a comprehensive overview of the chemical structure,
nomenclature, and key properties of 3,4-Propylenedioxythiophene, commonly referred to as
ProDOT or ProDOT2. This document is intended for researchers, scientists, and professionals
in the fields of materials science, polymer chemistry, and drug development who are interested
in the applications of conductive polymers.

Chemical Structure and Nomenclature

3,4-Propylenedioxythiophene is a heterocyclic organic compound that serves as a monomer for
the synthesis of conductive polymers. Its structure consists of a thiophene ring fused with a 1,3-
dioxepane ring system. This unique arrangement imparts desirable electronic and physical
properties to the resulting polymers.

Systematic Nomenclature: The systematic IUPAC name for this compound is 2,3-dihydro-1,4-
dioxino[2,3-c]thiophene. However, it is more commonly known by its semi-systematic nhame,
3,4-Propylenedioxythiophene. The abbreviation "ProDOT" is widely used in scientific literature.
The "2" in "ProDOT2" is not a standard part of the nomenclature but may be used colloquially
or in specific contexts to refer to this monomer.

Chemical Structure:
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Caption: 2D chemical structure of 3,4-Propylenedioxythiophene (ProDOT).

The structure is characterized by a central thiophene ring, which is electron-rich and provides
the basis for electrical conductivity in its polymeric form. The 3- and 4-positions of the
thiophene ring are substituted with an propylene-1,3-dioxy group, forming a seven-membered
ring. This substitution enhances the stability and processability of the corresponding polymer,
poly(3,4-propylenedioxythiophene) (PProDOT).

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3,4-Propylenedioxythiophene is
presented in the table below. This data is essential for its handling, synthesis, and application
development.

Property Value

Systematic Name 3,4-Propylenedioxythiophene

Common Name ProDOT, ProDOT2

CAS Number 155861-77-1

Molecular Formula C7Hs02S

Molecular Weight 156.20 g/mol

Appearance Solid

Melting Point 79-83 °C

SMILES String C1CO0Oc2cscc20C1

INChl Key WNOOCRQGKGWSJE-UHFFFAOYSA-N

Synthesis and Polymerization

3,4-Propylenedioxythiophene is typically synthesized via a Williamson etherification reaction.
The monomer can then be polymerized through various methods, with electrochemical and
chemical oxidative polymerization being the most common.
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Experimental Protocol: Synthesis of a ProDOT
derivative (ProDOT-OH)

While a specific protocol for the parent ProDOT is not readily available in the searched
literature, a representative synthesis for a functionalized derivative, 3,4-(2-hydroxymethyl-2-
methyl-1,3-propylene)dioxythiophene (ProDOT-OH), illustrates the general approach.

Materials:

3,4-Dimethoxythiophene

1,1,1-Tris(hydroxymethyl)ethane

p-Toluenesulfonic acid (catalyst)

Toluene (solvent)

Procedure:

A mixture of 3,4-dimethoxythiophene, 1,1,1-tris(hydroxymethyl)ethane, and a catalytic
amount of p-toluenesulfonic acid is refluxed in toluene.

e The reaction is monitored for the removal of methanol, which indicates the progress of the
transetherification reaction.

o Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced
pressure.

e The crude product is then purified, typically by column chromatography, to yield the ProDOT-
OH monomer.

Experimental Protocol: Electrochemical Polymerization
of ProDOT

Electrochemical polymerization is a widely used technique to deposit thin, uniform films of
PProDOT onto an electrode surface.

Materials and Equipment:
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» 3,4-Propylenedioxythiophene (monomer)
e Anhydrous acetonitrile (solvent)
e Supporting electrolyte (e.g., lithium perchlorate, LiClOa4)

o Three-electrode electrochemical cell (working electrode, counter electrode, reference
electrode)

o Potentiostat/Galvanostat
Procedure:

¢ A solution of the ProDOT monomer and the supporting electrolyte is prepared in anhydrous
acetonitrile. The solution should be deoxygenated by bubbling with an inert gas (e.g., argon
or nitrogen) for at least 15 minutes.

e The three-electrode cell is assembled with the desired working electrode (e.g., indium tin
oxide (ITO) coated glass, platinum, or glassy carbon), a platinum wire or foil as the counter
electrode, and a standard reference electrode (e.g., Ag/AgCl).

e The electropolymerization is carried out by applying a constant potential (potentiostatic), a
sweeping potential (potentiodynamic, e.g., cyclic voltammetry), or a constant current
(galvanostatic) to the working electrode.

o The PProDOT film will deposit and grow on the surface of the working electrode. The
thickness of the film can be controlled by the duration of the polymerization and the charge
passed.

» After polymerization, the electrode is rinsed with fresh solvent to remove any unreacted
monomer and electrolyte.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical structure of 3,4-
Propylenedioxythiophene and its nomenclature.
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Caption: Relationship between ProDOT's structure and its various names.

 To cite this document: BenchChem. [Chemical structure and nomenclature of ProDOT2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065140#chemical-structure-and-nomenclature-of-
prodot2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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